(E)-6-(4-methoxystyryl)-3-phenethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(2-phenylethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H18N4OS/c1-25-17-11-7-16(8-12-17)10-14-19-23-24-18(21-22-20(24)26-19)13-9-15-5-3-2-4-6-15/h2-8,10-12,14H,9,13H2,1H3/b14-10+
• InChI Key: JROKYTLQQQJYMW-GXDHUFHOSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)CCC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C2=NN3C(=NN=C3S2)CCC4=CC=CC=C4
• Molecular Formula: C20H18N4OS
• Molecular Weight: 362.4 g/mol

Description

(E)-6-(4-methoxystyryl)-3-phenethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of thiadiazole derivatives, which have been reported to exhibit various biological activities such as antitumor, antimicrobial, and anti-inflammatory properties.

Scientific Research Applications

Synthesis and Bioactivity

• Compounds within this family, such as 3,6-disubstituted 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles, have been synthesized and evaluated for their bioactivity. These compounds have shown significant inhibitory activity against certain enzymes and microbes, indicating their potential as leads for developing new therapeutic agents (Y. Li et al., 2010).

Pharmacological Evaluation

• Research has also focused on evaluating the pharmacological potential of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole derivatives. For instance, some derivatives have been synthesized and pharmacologically evaluated for their anti-inflammatory and analgesic potentials, demonstrating significant activity and very low ulcerogenic indices in potent compounds (M. Amir et al., 2007).

Antioxidant Properties

• The antioxidant properties of 1,3,4-thiadiazole derivatives, including those with methoxy cinnamic acids, have been assessed. Certain derivatives exhibited effective antioxidant activities in various test methods, highlighting their potential as antioxidants in medicinal chemistry (M. Gür et al., 2017).

Antimicrobial and Anticancer Activities

• Some 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole derivatives have been synthesized and shown to possess good antimicrobial activity against a range of fungal and bacterial strains. Additionally, certain compounds within this class have demonstrated potential as anticancer agents, inhibiting the growth of various cancer cell lines (Seema Sahi et al., 2016).